Cas no 3507-53-7 (5-chloro-1,3-benzothiazole-2-carboxylic acid)

5-chloro-1,3-benzothiazole-2-carboxylic acid structure
3507-53-7 structure
Product Name:5-chloro-1,3-benzothiazole-2-carboxylic acid
CAS No:3507-53-7
MF:C8H4ClNO2S
MW:213.640859603882
MDL:MFCD08689597
CID:295880
PubChem ID:26596874
Update Time:2025-04-19

5-chloro-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxylicacid, 5-chloro-
    • 5-chloro-2-Benzothiazolecarboxylic acid
    • 5-CHLORO-BENZOTHIAZOLE-2-CARBOXYLIC ACID
    • 5-Chloro-1,3-benzothiazole-2-carboxylic acid
    • LogP
    • A822521
    • DTXSID00650160
    • MFCD08689597
    • 5-Chlorobenzo[d]thiazole-2-carboxylicacid
    • FT-0710934
    • BS-50777
    • 5-Chloro-benzothiazole-2-carboxylicacid
    • EN300-214614
    • CS-0021450
    • 5-Chlorobenzo[d]thiazole-2-carboxylic acid
    • SCHEMBL3643594
    • 3507-53-7
    • DB-069110
    • 5-chloro-1,3-benzothiazole-2-carboxylic acid
    • MDL： MFCD08689597
    • Inchi： 1S/C8H4ClNO2S/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12)
    • InChI Key： TZCPBIKLIIUHTD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)O)S2

Computed Properties

  • Exact Mass: 212.96522
  • Monoisotopic Mass: 212.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.634
  • Boiling Point: 411.7°Cat760mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.733
  • PSA: 50.19

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5-chloro-1,3-benzothiazole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3507-53-7)5-chloro-1,3-benzothiazole-2-carboxylic acid
Order Number:A822521
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):238.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3507-53-7)5-chloro-1,3-benzothiazole-2-carboxylic acid
A822521
Purity:99%
Quantity:1g
Price ($):238.0
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